Cas no 2172554-00-4 (2-Tert-butyl-4-chloro-6-nitro-1,3-benzothiazole)

• Product Name: 2-Tert-butyl-4-chloro-6-nitro-1,3-benzothiazole
• CAS No: 2172554-00-4
• MF: C₁₁H₁₁ClN₂O₂S
• MW: 270.735240221024
• CID: 5786927
• PubChem ID: 165600638
• Update Time: 2025-05-26

2-Tert-butyl-4-chloro-6-nitro-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-4-chloro-6-nitro-1,3-benzothiazole
• EN300-1613144
• 2172554-00-4
• 2-Tert-butyl-4-chloro-6-nitro-1,3-benzothiazole

• Inchi： 1S/C11H11ClN2O2S/c1-11(2,3)10-13-9-7(12)4-6(14(15)16)5-8(9)17-10/h4-5H,1-3H3
• InChI Key： ATCJEYYOLWUFKJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1N=C(C(C)(C)C)S2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 270.0229765g/mol
• Monoisotopic Mass: 270.0229765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 87Ų

Additional information on 2-Tert-butyl-4-chloro-6-nitro-1,3-benzothiazole

Introduction to 2-Tert-butyl-4-chloro-6-nitro-1,3-benzothiazole (CAS No. 2172554-00-4)

2-Tert-butyl-4-chloro-6-nitro-1,3-benzothiazole, identified by its CAS number 2172554-00-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzothiazole class, a heterocyclic aromatic structure known for its diverse biological activities and applications in medicinal chemistry. The presence of multiple functional groups, including a tert-butyl group, a chloro substituent, and a nitro group, contributes to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and drug development.

The structural features of 2-Tert-butyl-4-chloro-6-nitro-1,3-benzothiazole make it particularly interesting for researchers exploring novel therapeutic agents. The tert-butyl group enhances lipophilicity, which can improve membrane permeability and bioavailability, while the chloro and nitro groups introduce electrophilic centers that are conducive to further functionalization. These characteristics have positioned this compound as a promising candidate for investigating potential applications in various therapeutic areas.

In recent years, the benzothiazole scaffold has been extensively studied due to its broad spectrum of biological activities. Researchers have identified numerous derivatives of benzothiazole that exhibit antimicrobial, anti-inflammatory, anticancer, and antiviral properties. Among these derivatives, 2-Tert-butyl-4-chloro-6-nitro-1,3-benzothiazole has been explored for its potential in modulating biological pathways associated with diseases such as cancer and inflammation. The nitro group, in particular, has been shown to play a crucial role in the bioactivity of benzothiazole derivatives by serving as a site for redox reactions and influencing enzyme interactions.

One of the most compelling aspects of 2-Tert-butyl-4-chloro-6-nitro-1,3-benzothiazole is its versatility in serving as a building block for more complex molecules. The chloro substituent allows for nucleophilic aromatic substitution reactions, enabling the introduction of diverse functional groups such as amines or alcohols. This flexibility has been exploited in the synthesis of novel drug candidates where precise control over molecular structure is essential for achieving desired pharmacological effects. Additionally, the tert-butyl group provides steric hindrance that can influence binding affinity and selectivity in drug-receptor interactions.

The pharmaceutical industry has shown particular interest in developing small molecule inhibitors targeting specific enzymes or receptors involved in disease pathways. 2-Tert-butyl-4-chloro-6-nitro-1,3-benzothiazole has been investigated as a potential lead compound for such inhibitors due to its ability to interact with biological targets through multiple mechanisms. For instance, studies have suggested that this compound may interfere with enzyme activity by competing with natural substrates or by altering enzyme conformation through non-covalent interactions. Such interactions are critical for designing drugs with high specificity and low toxicity.

Recent advances in computational chemistry and molecular modeling have further enhanced the understanding of how 2-Tert-butyl-4-chloro-6-nitro-1,3-benzothiazole interacts with biological targets. These tools allow researchers to predict binding affinities, identify key interaction sites, and optimize molecular structures for improved efficacy. By leveraging these technologies, scientists have been able to design derivatives of this compound that exhibit enhanced bioactivity while minimizing off-target effects. This approach underscores the importance of integrating experimental data with computational methods to accelerate drug discovery processes.

The synthesis of 2-Tert-butyl-4-chloro-6-nitro-1,3-benzothiazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nitration followed by chlorination and subsequent tert-butylation. Each step must be carefully monitored using analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to confirm the formation of intermediates and the final product. The challenges associated with these synthetic processes highlight the need for robust methodologies to produce this compound reliably for research applications.

Beyond its potential as an active pharmaceutical ingredient (API), 2-Tert-butyl-4-chloro-6-nitro-1,3-benzothiazole has also been explored as an intermediate in the synthesis of more complex molecules with specialized applications. For example, it can be used to prepare benzothiazole-based polymers or coordination complexes that exhibit unique material properties useful in areas such as catalysis or nanotechnology. The versatility of this compound underscores its importance not only in pharmaceutical research but also in broader chemical innovation.

The safety profile of 2-Tert-butyl-4-chloro-6-nitro-1,3-benzothiazole is another critical consideration in its application and handling. While preliminary studies suggest that it may exhibit low toxicity at therapeutic concentrations, comprehensive toxicological assessments are necessary to fully understand its safety profile. These assessments should include studies on acute toxicity, chronic exposure effects, and potential environmental impact. By conducting thorough safety evaluations, researchers can ensure that this compound can be used effectively without posing unnecessary risks to human health or the environment.

In conclusion,2-Tert-butyl-4-chloro-6-nitro-1,3-benzothiazole (CAS No. 2172554-00-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad range of potential applications. Its versatility as a lead compound for drug development，its role in synthesizing complex molecules，and its potential industrial uses make it a compound of considerable interest。As research continues，the full therapeutic promise of this molecule is expected to become increasingly clear，leading to new treatments for various diseases and conditions.